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Compound of Interest

Compound Name: Dodecylphosphocholine-d38

Cat. No.: B165050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of

Dodecylphosphocholine-d38 (DPC-d38), a deuterated detergent crucial for the structural

analysis of membrane proteins by nuclear magnetic resonance (NMR) spectroscopy and as an

internal standard for quantification by mass spectrometry.[1][2][3][4] Understanding its solubility

in various solvents is paramount for the preparation of stock solutions and the design of robust

experimental workflows.

Quantitative Solubility Data
Dodecylphosphocholine-d38 is supplied as a crystalline solid.[1][2][3] Its solubility has been

determined in several common laboratory solvents, providing a basis for its application in

diverse experimental settings. The following table summarizes the available quantitative

solubility data.

Solvent Solubility

Dimethylformamide (DMF) 16 mg/mL[1][2][3][4][5]

Dimethyl sulfoxide (DMSO) 16 mg/mL[1][2][3][5]

Ethanol 15 mg/mL[1][2][3][5]

Phosphate-Buffered Saline (PBS), pH 7.2 25 mg/mL[2][3]
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Experimental Protocols
The preparation of a stock solution of Dodecylphosphocholine-d38 is a critical first step in

many experimental procedures. The following protocol outlines a generalized method for

dissolving DPC-d38.

Objective: To prepare a homogenous stock solution of Dodecylphosphocholine-d38 in a

solvent of choice.

Materials:

Dodecylphosphocholine-d38 (crystalline solid)

Solvent of choice (e.g., Ethanol, DMSO, DMF)

Inert gas (e.g., nitrogen or argon)

Appropriate laboratory glassware (e.g., vial, volumetric flask)

Pipettes

Balance

Procedure:

Weighing: Accurately weigh the desired amount of Dodecylphosphocholine-d38 crystalline

solid using an analytical balance.

Solvent Addition: Transfer the weighed DPC-d38 to a suitable vial or flask. Add the desired

volume of the chosen solvent.

Inert Gas Purge: To prevent oxidation and degradation, the solvent should be purged with an

inert gas, such as nitrogen or argon, before and after the addition of the solute.[1]

Dissolution: Agitate the mixture to facilitate dissolution. If necessary, gentle warming or

sonication can be applied, particularly for solvents like DMSO where it may be required to

achieve the reported solubility.[6]
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Storage: Once fully dissolved, the stock solution should be stored under appropriate

conditions, typically at -20°C for long-term stability.[1]

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for preparing a

stock solution of Dodecylphosphocholine-d38.

Start Weigh DPC-d38
(Crystalline Solid) Add Solvent of Choice Purge with Inert Gas Agitate to Dissolve

(Optional: Gentle Heating/Sonication)
Store Stock Solution

(e.g., -20°C) End

Click to download full resolution via product page

Caption: Workflow for DPC-d38 Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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